Cas no 1352534-35-0 (Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate
• CAS No: 1352534-35-0
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• MDL: MFCD20530216
• CID: 3045264
• PubChem ID: 102539184
• Update Time: 2025-07-02

Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate
• AK529039
• t-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate
• 2-(6-CHLORO-PYRIDIN-3-YL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1,1-Dimethylethyl 2-(6-chloro-3-pyridinyl)-1-pyrrolidinecarboxylate
• AKOS027452062
• SCHEMBL24493477
• 1352534-35-0
• DS-19097
• CS-0154710
• Y11417
• DB-373308
• CEC53435
• EN300-7360679
• MFCD20530216
• tert-Butyl2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate
• Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate

• MDL： MFCD20530216
• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-8-4-5-11(17)10-6-7-12(15)16-9-10/h6-7,9,11H,4-5,8H2,1-3H3
• InChI Key： LOICPKCCFXHAID-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 3

Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate (CAS No. 1352534-35-0)

Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate, with the chemical identifier CAS No. 1352534-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of heterocyclic derivatives, featuring a pyrrolidine core structure functionalized with a tert-butyl group and a chlorinated pyridine moiety. The unique combination of these structural elements imparts distinct chemical properties and biological activities, making it a valuable scaffold for medicinal chemistry investigations.

The pyrrolidine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets such as enzymes and receptors due to its rigid three-membered cycle and polar nitrogen atom. In Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate, the presence of the tert-butyl group at the C1 position enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the chloropyridine substituent at the C2 position introduces electrophilic centers, facilitating further derivatization and modulating biological activity.

Recent advancements in drug discovery have highlighted the importance of multitargeted ligands, where a single molecule interacts with multiple biological receptors or enzymes to achieve therapeutic effects. The structural features of Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate make it a promising candidate for such applications. For instance, studies have demonstrated that pyrrolidine derivatives can exhibit inhibitory activity against various kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential in neurological research. The chloropyridine moiety has been shown to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive functions, pain modulation, and neurodegenerative diseases. By leveraging the structural flexibility of the pyrrolidine core, researchers have synthesized analogs that exhibit enhanced selectivity and potency for specific nAChR subtypes. This has opened up new avenues for developing treatments for conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as 6-chloropyridine and tert-butyl carbamate. The introduction of the pyrrolidine ring is often achieved through cyclocondensation or nucleophilic substitution reactions, depending on the synthetic strategy employed. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been utilized to improve yield and purity.

In terms of biological evaluation, preliminary studies on Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate have revealed promising pharmacological profiles. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are key regulators of cell proliferation and differentiation, making them attractive targets for anticancer therapies. Furthermore, the compound has demonstrated potential in modulating inflammatory pathways by interacting with cytokine receptors and downstream signaling molecules.

The tert-butyl group in the molecule not only enhances lipophilicity but also provides steric hindrance, which can be exploited to improve binding affinity to biological targets. This concept is particularly relevant in rational drug design, where subtle modifications can significantly alter pharmacokinetic properties and therapeutic efficacy. Computational modeling techniques such as molecular docking have been employed to predict binding interactions between Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate and target proteins, providing insights into its mechanism of action.

Recent publications have highlighted the role of pyrrolidine derivatives in addressing unmet medical needs. For example, a study published in the Journal of Medicinal Chemistry described the discovery of novel compounds based on the pyrrolidine scaffold that exhibit potent antiviral activity against RNA viruses. The structural motif present in Tert-Butyl 2-(6-chloropyridin-3-yl)pyrrolidine-1-carboxylate aligns well with this trend, suggesting its potential application in antiviral drug development.

The compound's stability under various conditions is another critical factor in its pharmaceutical relevance. Studies have assessed its solubility, thermal stability, and shelf-life under controlled environments. These parameters are essential for determining its suitability for formulation into drug products and ensuring consistent bioavailability across different storage conditions.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-efficiency while maintaining high purity standards. Additionally, exploring derivative structures by modifying functional groups or introducing additional heterocycles could lead to novel compounds with enhanced therapeutic profiles.

In conclusion,Tert-butyl 2-(6-chloropyridin-3-yi)pyrrolidine-l-carboxy late (CAS No. 1352534 -35 -0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders, cancer, and inflammatory diseases make it a compound of great interest for further investigation.